Cas no 1803799-57-6 (1-(3-Amino-4-bromophenyl)-1-bromopropan-2-one)

• Product Name: 1-(3-Amino-4-bromophenyl)-1-bromopropan-2-one
• CAS No: 1803799-57-6
• MF: C₉H₉Br₂NO
• MW: 306.981860876083
• CID: 4974674
• Update Time: 2025-05-25

1-(3-Amino-4-bromophenyl)-1-bromopropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Amino-4-bromophenyl)-1-bromopropan-2-one

• Inchi： 1S/C9H9Br2NO/c1-5(13)9(11)6-2-3-7(10)8(12)4-6/h2-4,9H,12H2,1H3
• InChI Key： ALSMKVSOEVOCDV-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(C=1)N)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1

Additional information on 1-(3-Amino-4-bromophenyl)-1-bromopropan-2-one

1-(3-Amino-4-bromophenyl)-1-bromopropan-2-one: A Comprehensive Overview

1-(3-Amino-4-bromophenyl)-1-bromopropan-2-one, a compound with the CAS number 1803799-57-6, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a bromine atom, and a ketone functional group in a specific spatial arrangement. The molecule's structure not only makes it a valuable tool in synthetic chemistry but also positions it as a potential candidate for various applications in drug discovery and materials science.

The synthesis of 1-(3-Amino-4-bromophenyl)-1-bromopropan-2-one involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Researchers have employed methodologies such as nucleophilic substitution, Friedel-Crafts alkylation, and oxidation-reduction reactions to achieve the desired product. Recent advancements in catalytic systems and green chemistry have further optimized the synthesis process, making it more efficient and environmentally friendly. These developments underscore the importance of continuous innovation in chemical synthesis to meet the demands of contemporary research.

One of the most intriguing aspects of this compound is its potential bioactivity. Studies have shown that 1-(3-Amino-4-bromophenyl)-1-bromopropan-2-one exhibits promising anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications. In vitro experiments have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs. Furthermore, its bromine substituents may contribute to enhanced pharmacokinetic properties, such as improved bioavailability and stability within biological systems.

Recent research has also explored the use of 1-(3-Amino-4-bromophenyl)-1-bromopropan-2-one as a building block in medicinal chemistry. By modifying its structure through strategic substitutions or additions, scientists have created derivatives with enhanced biological activity. For instance, introducing electron-withdrawing groups at specific positions has been shown to increase the compound's affinity for target proteins, thereby improving its efficacy as a drug candidate. These findings highlight the versatility of this molecule and its role as a cornerstone in drug design.

In addition to its pharmacological applications, 1-(3-Amino-4-bromophenyl)-1-bromopropan-2-one has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various surface modification techniques. These studies suggest that the compound could play a role in advancing next-generation electronic devices.

The structural complexity of 1-(3-Amino-4-bromophenyl)-1-bromopropan-2-one presents both challenges and opportunities for analytical chemists. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are essential for confirming its identity and characterizing its properties. Recent improvements in high-resolution MS instruments have enabled more precise determination of the molecular formula and structural elucidation, contributing to a deeper understanding of this compound.

From an environmental perspective, understanding the fate and transport of 1-(3-Amino-4-bromophenyl)-1-bromopropan-2-one in natural systems is crucial for assessing its potential ecological impact. Studies have examined its degradation pathways under various environmental conditions, such as soil microbial activity and photodegradation. These investigations are vital for ensuring that the compound's use aligns with sustainable practices and minimizes harm to ecosystems.

In conclusion, 1-(3-Amino-4-bromophenyl)-1-bromopropan-2-one stands out as a multifaceted compound with significant implications across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make lasting contributions to the fields of chemistry and beyond.